N,N-diethyl-2-(5'-methyl-1H,3'H-2,4'-biimidazol-1-yl)ethanamine

• IUPAC Name: N,N-diethyl-2-[2-(5-methyl-1H-imidazol-4-yl)imidazol-1-yl]ethanamine
• InChI: InChI=1S/C13H21N5/c1-4-17(5-2)8-9-18-7-6-14-13(18)12-11(3)15-10-16-12/h6-7,10H,4-5,8-9H2,1-3H3,(H,15,16)
• InChI Key: OHULMKFZOQDVCW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN1C=CN=C1C2=C(NC=N2)C
• Molecular Formula: C13H21N5
• Molecular Weight: 247.34 g/mol

Description

N,N-diethyl-2-(5'-methyl-1H,3'H-2,4'-biimidazol-1-yl)ethanamine, also known as DM-235, is a chemical compound that has garnered interest in scientific research due to its potential therapeutic applications.

Mechanism of Action

N,N-diethyl-2-(5'-methyl-1H,3'H-2,4'-biimidazol-1-yl)ethanamine is believed to exert its neuroprotective effects through the activation of the Nrf2/ARE signaling pathway. This pathway regulates the expression of antioxidant enzymes and protects cells from oxidative stress. This compound has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is important for the growth and survival of neurons.
Biochemical and Physiological Effects:
This compound has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. It has also been shown to have neuroprotective effects and can reduce oxidative stress in the brain. This compound has been shown to increase the levels of BDNF, which is important for the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of N,N-diethyl-2-(5'-methyl-1H,3'H-2,4'-biimidazol-1-yl)ethanamine is its neuroprotective effects, which make it a promising candidate for the treatment of neurological disorders. However, this compound has not yet been tested in human clinical trials, so its efficacy and safety in humans are unknown. Additionally, the synthesis method for this compound is complex and may not be suitable for large-scale production.

Future Directions

Future research on N,N-diethyl-2-(5'-methyl-1H,3'H-2,4'-biimidazol-1-yl)ethanamine could focus on its potential therapeutic applications in other neurological disorders, such as Huntington's disease and multiple sclerosis. Further studies could also investigate the safety and efficacy of this compound in human clinical trials. The synthesis method for this compound could be optimized for large-scale production to facilitate further research and potential clinical use. Additionally, studies could investigate the potential use of this compound in combination with other drugs for enhanced therapeutic effects.

Synthesis Methods

N,N-diethyl-2-(5'-methyl-1H,3'H-2,4'-biimidazol-1-yl)ethanamine can be synthesized through a two-step process. The first step involves the condensation of 2,4-diaminotoluene with diethyl oxalate to form 2,4-bis(diethoxycarbonyl)toluene. The second step involves the cyclization of 2,4-bis(diethoxycarbonyl)toluene with ammonium acetate to form this compound.

Scientific Research Applications

N,N-diethyl-2-(5'-methyl-1H,3'H-2,4'-biimidazol-1-yl)ethanamine has been studied for its potential therapeutic applications in neurological disorders such as Alzheimer's disease and Parkinson's disease. It has been shown to have neuroprotective effects and can improve cognitive function in animal models.